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Compound of Interest

Compound Name: Phthalocyanine green

Cat. No.: B073779 Get Quote

An In-depth Technical Guide to Phthalocyanine Green

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phthalocyanine Green, a

synthetic organic pigment widely utilized across various industries for its exceptional stability

and vibrant color. This document details its chemical identity, structural characteristics,

synthesis, and analytical protocols, tailored for a scientific audience.

Chemical Identification and Properties
Phthalocyanine Green is a chlorinated copper phthalocyanine complex. It is known by several

names, including Pigment Green 7 (PG7) and C.I. 74260.[1] Its high stability against acids,

alkalis, solvents, heat, and UV radiation makes it a pigment of choice in many demanding

applications.[1][2]

Chemical Structure
The core of Phthalocyanine Green is a copper phthalocyanine (CuPc) molecule, which

features a planar macrocyclic structure composed of four isoindole units linked by nitrogen

atoms, with a central copper (II) ion.[3] The vibrant green color is achieved by halogenating the

phthalocyanine ring structure. In the most common variant, Pigment Green 7, this involves

substituting hydrogen atoms with numerous chlorine atoms.[1] The degree of chlorination can

vary, typically ranging from 14 to 16 chlorine atoms, which influences the exact shade of green.
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[3] The chemical formula is often represented as ranging from C₃₂H₃Cl₁₃CuN₈ to

C₃₂HCl₁₅CuN₈.[1][2] A brominated variant, known as Pigment Green 36, also exists, where

some chlorine atoms are replaced by bromine.[1]

Physicochemical Data
The following tables summarize key quantitative data for Phthalocyanine Green (Pigment

Green 7).

Table 1: Chemical Identifiers

Identifier Value Reference

CAS Number 1328-53-6 [2][4][5]

Alternative CAS 1328-45-6 [1]

C.I. Name Pigment Green 7 [1][6]

C.I. Number 74260 [1]

UNII BPO9294G4W [2]

Table 2: Molecular and Physical Properties
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Property Value Reference

Chemical Formula C₃₂Cl₁₆CuN₈ (fully chlorinated) [2]

C₃₂H₃Cl₁₃CuN₈ to

C₃₂HCl₁₅CuN₈ (typical range)
[1]

Molecular Weight
~1092.71 g/mol (for

C₃₂HCl₁₅CuN₈)
[4]

1127.15 g/mol (for

C₃₂Cl₁₆CuN₈)
[2]

Appearance Bright green, soft powder [1][2]

Solubility
Insoluble in water and most

organic solvents
[1][6]

Chlorine Content
46.9% (for Cl₁₄) to 48.7% (for

Cl₁₅)
[7]

Table 3: Elemental Analysis (Theoretical for C₃₂HCl₁₅CuN₈)

Element Percentage Reference

Carbon (C) 35.17% [4]

Hydrogen (H) 0.09% [4]

Chlorine (Cl) 48.66% [4]

Copper (Cu) 5.82% [4]

Nitrogen (N) 10.25% [4]

Synthesis and Manufacturing
The industrial production of Phthalocyanine Green involves the chlorination of copper

phthalocyanine blue.[6][8] This process transforms the blue pigment into the stable green

variant.
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Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of Phthalocyanine
Green.
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Synthesis of Phthalocyanine Green

Reactants:
- Copper Phthalocyanine (Blue)
- Aluminum Chloride (Catalyst)
- Sodium Chloride (Melt base)

- Chlorine Gas

Create Melt

Combine

Introduce Chlorine Gas
(Elevated Temperature)

Heat

Cooling of Melt

Grinding

Purification
(Washing)

Drying & Milling

Phthalocyanine Green Pigment
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Qualitative Analysis of Phthalocyanine Green

Pigment Sample

Sulfuric Acid Test Spectrophotometry
(NIR Range)

Dilution with Water Dark Greenish-Yellow to
Reddish Solution

Flame Test on Precipitate Flocculent Green Precipitate

Blue-Green Flame

Maxima at ~820 & 860 nm
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Conceptual Pathway of Phthalocyanine-Mediated PDT

Photosensitizer (Pc)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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